3-(1H-pyrrol-2-yl)propanoic Acid

Specification

• CAS No.: 408309-29-5
• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: 3-(1H-pyrrol-2-yl)propanoic acid
• Standard InChI: InChI=1S/C7H9NO2/c9-7(10)4-3-6-2-1-5-8-6/h1-2,5,8H,3-4H2,(H,9,10)
• Standard InChI Key: XDNDSAQVXNZKGP-UHFFFAOYSA-N
• SMILES: C1=CNC(=C1)CCC(=O)O
• Canonical SMILES: C1=CNC(=C1)CCC(=O)O
• Appearance: Solid powder

Introduction

3-(1H-Pyrrol-2-yl)propanoic acid is a chemical compound with the molecular formula C7H9NO2 and a molecular weight of 139.15 g/mol. It is identified by the CAS number 408309-29-5 and is also known by synonyms such as CEP03, 1H-Pyrrole-2-propanoic acid, and 3-(2-Pyrrolyl)propanoic Acid.

Hazard Classification

3-(1H-Pyrrol-2-yl)propanoic acid is classified with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H332 (harmful if inhaled), and H335 (may cause respiratory irritation). The signal word is "Warning," indicating a moderate level of hazard.

Precautionary Measures

Precautionary statements include P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P280 (wear protective gloves/eye protection/face protection), and P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing).

Chemical Identifiers

Identifier	Value
CAS Number	408309-29-5
PubChem CID	11286501
Molecular Formula	C7H9NO2
Molecular Weight	139.15 g/mol
InChI	InChI=1S/C7H9NO2/c9-7(10)4-3-6-2-1-5-8-6/h1-2,5,8H,3-4H2,(H,9,10)
InChIKey	XDNDSAQVXNZKGP-UHFFFAOYSA-N

Synonyms and Related Compounds

• Synonyms: CEP03, 1H-Pyrrole-2-propanoic acid, 3-(2-Pyrrolyl)propanoic Acid.

• Related Compounds: Other pyrrole derivatives, such as pyrrole carboxaldehyde, are used in the synthesis of various organic compounds.